Cas no 941957-39-7 (N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-2-phenoxyacetamide)

• Product Name: N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-2-phenoxyacetamide
• CAS No: 941957-39-7
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 5500827
• Update Time: 2025-06-07

N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]-2-phenoxyacetamide
• N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-2-phenoxyacetamide

• Inchi： 1S/C19H20N2O4/c1-24-17-10-9-14(12-16(17)21-11-5-8-19(21)23)20-18(22)13-25-15-6-3-2-4-7-15/h2-4,6-7,9-10,12H,5,8,11,13H2,1H3,(H,20,22)
• InChI Key： HWYBYOPPACVMRI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(N2CCCC2=O)=C1)(=O)COC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-2-phenoxyacetamide

N-4-Methoxy-3-(2-Oxopyrrolidin-1-Yl)Phenyl-2-Phenoxyacetamide: A Comprehensive Overview

The compound with CAS No. 941957-39-7, known as N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-2-phenoxyacetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and recent advancements in its applications.

Chemical Structure and Synthesis

The molecular structure of N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-2-phenoxyacetamide is characterized by a phenyl ring substituted with methoxy and phenoxy groups, along with a 2-phenoxyacetyl group. The presence of the 2-oxopyrrolidine ring introduces additional complexity and functionality to the molecule. This structure enables the compound to participate in various chemical reactions and interactions, making it a valuable substrate for further modifications.

Recent studies have focused on optimizing the synthesis of this compound. Researchers have explored novel synthetic pathways that enhance yield and purity while minimizing environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times and improve product quality. These advancements highlight the importance of sustainable chemistry practices in modern drug discovery.

Pharmacological Properties and Biological Activity

Numerous studies have investigated the pharmacological properties of N-4-methoxy...